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Compound of Interest

Compound Name: 4-Methyl-4-nitrovaleraldehyde
CAS No.: 57620-49-2
Cat. No.: B1357132
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-methyl-4-nitropentanal, a versatile
nitroalkane aldehyde. It covers its nomenclature, chemical and physical properties, synthesis,
and key applications, with a focus on providing practical insights for laboratory use.

Chemical Identity and Nomenclature

The compound commonly referred to as 4-methyl-4-nitrovaleraldehyde is systematically
named 4-methyl-4-nitropentanal according to IUPAC nomenclature. The name "valeraldehyde"
denotes a five-carbon aldehyde, and with the aldehyde group at position 1, the methyl and nitro
substituents are located on the fourth carbon of the pentanal chain.

Synonyms:
» 4-Methyl-4-nitrovaleraldehyde

¢ 4-Methyl-4-nitropentanal[1][2]
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CAS Number: 57620-49-2[1]
Molecular Formula: CeH1:NOs3[1]
Molecular Weight: 145.16 g/mol

It is crucial to distinguish this compound from its isomeric counterpart, 3-methyl-4-nitropentanal,
which has a different chemical structure and properties. Additionally, care should be taken not
to confuse it with methyl 4-methyl-4-nitropentanoate, a related methyl ester with a different
functional group.

Physicochemical and Safety Data

4-Methyl-4-nitropentanal is a liquid at room temperature. A summary of its key physical and
safety properties is provided in the table below.

Property Value Source

Physical State Liquid TCI MSDS
Boiling Point 90 °C at 0.4 kPa TCI MSDS
Relative Density 1.10 TCI MSDS
Purity (typical) >90.0% (GC) TCI MSDS

Store under an inert
Storage atmosphere in a cool, dark TCI MSDS
place (<15°C)

Sensitivity Air sensitive TCI MSDS

Safety Information:

According to safety data sheets, 4-methyl-4-nitropentanal is classified as a hazardous
substance.

e Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).
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e Precautionary Statements: Wear protective gloves and eye protection. In case of contact
with skin, wash with plenty of water. If eye irritation persists, seek medical attention.

For detailed safety and handling procedures, always consult the latest Safety Data Sheet
(SDS) from the supplier.

Synthesis of 4-Methyl-4-nitropentanal

The primary synthetic route to 4-methyl-4-nitropentanal is through the Michael addition of 2-
nitropropane to acrolein. This reaction is a classic example of conjugate addition, where the
nucleophilic carbanion generated from 2-nitropropane attacks the pB-carbon of the a,[3-
unsaturated aldehyde, acrolein.

Reaction Principle

The reaction is typically base-catalyzed. The base abstracts an acidic a-proton from 2-
nitropropane to form a nitronate anion. This anion then acts as the nucleophile in the Michael
addition to acrolein. Subsequent workup protonates the resulting enolate to yield the final
aldehyde product.

Step 1: Nitronate Formation

Step 2: Michael Addition
Base
Base itronate Anion +Acrolein
2-Nitropropane

Enolate Intermediate

Click to download full resolution via product page

Figure 1: Simplified workflow for the synthesis of 4-methyl-4-nitropentanal.
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Experimental Protocol

While a detailed, peer-reviewed protocol for the synthesis of 4-methyl-4-nitropentanal is not
readily available in the searched literature, a general procedure can be inferred from the
synthesis of its derivatives. The following is a representative, non-validated protocol based on
the Michael addition of nitroalkanes to a,B-unsaturated carbonyl compounds. Note: This
protocol should be optimized and validated in a laboratory setting.

Materials:
e 2-Nitropropane
e Acrolein (stabilized)

o Asuitable base (e.g., a tertiary amine like triethylamine, or a catalytic amount of a stronger
base)

e Anhydrous solvent (e.g., THF, diethyl ether, or a non-polar solvent)
e Aqueous acid solution for workup (e.g., dilute HCI)

e Drying agent (e.g., anhydrous magnesium sulfate)

o Apparatus for distillation under reduced pressure

Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve 2-
nitropropane in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or
argon).

e Cool the solution in an ice bath.
» Slowly add the base to the solution of 2-nitropropane.

e Add a solution of acrolein in the same solvent dropwise to the reaction mixture, maintaining
the low temperature.
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 After the addition is complete, allow the reaction to stir at a controlled temperature (e.g.,
room temperature) and monitor its progress by thin-layer chromatography (TLC).

e Once the reaction is complete, quench it by adding the dilute aqueous acid solution.

» Transfer the mixture to a separatory funnel and extract the product with a suitable organic
solvent (e.g., diethyl ether or ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure.

o Purify the crude product by vacuum distillation to obtain pure 4-methyl-4-nitropentanal.

Chemical Reactivity and Applications

The bifunctional nature of 4-methyl-4-nitropentanal, possessing both an aldehyde and a nitro
group, makes it a valuable intermediate in organic synthesis.

Synthesis of 5,5-Dimethyl-1-pyrroline N-oxide (DMPO)

The most significant application of 4-methyl-4-nitropentanal is as a key precursor in the
synthesis of 5,5-Dimethyl-1-pyrroline N-oxide (DMPQO). DMPO is a widely used spin trap in
electron spin resonance (ESR) spectroscopy for the detection of transient free radicals.

The synthesis involves the reductive cyclization of 4-methyl-4-nitropentanal. The aldehyde is
first reduced to the corresponding alcohol, 4-methyl-4-nitropentan-1-ol. This intermediate then
undergoes intramolecular cyclization upon reduction of the nitro group to a hydroxylamine,
which subsequently condenses with the alcohol to form the cyclic nitrone, DMPO.

A simplified workflow for this transformation is outlined below:

a Reduction of Aldehyde Reductive Cyclization 9
4-Methyl-4-nitropentanal (e.., NaBH4) 4-Methyl-4-nitropentan-1-ol (€.g., ZnINH4C) 5,5-Dimethyl-1-pyrroline N-oxide (DMPO)

Click to download full resolution via product page

Figure 2: Synthetic pathway from 4-methyl-4-nitropentanal to DMPO.
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Other Potential Reactions

The aldehyde and nitro functionalities in 4-methyl-4-nitropentanal can undergo a variety of
chemical transformations, opening avenues for the synthesis of diverse molecular scaffolds.

o Aldehyde Group Reactions: The aldehyde can participate in reactions such as oxidation to a
carboxylic acid, reduction to a primary alcohol, reductive amination to form amines, and
various olefination reactions (e.g., Wittig reaction).

» Nitro Group Reactions: The nitro group can be reduced to a primary amine, which is a key
transformation for introducing a nitrogen-containing functional group. It can also be
converted to other functionalities via the Nef reaction to yield a ketone.

e Intramolecular Reactions: The proximity of the aldehyde and nitro groups may allow for
intramolecular cyclization reactions under specific conditions to form heterocyclic
compounds.

Spectroscopic Characterization

Spectroscopic data is essential for the positive identification and purity assessment of 4-methyl-
4-nitropentanal.

e 1H NMR Spectroscopy: While a spectrum for the non-deuterated compound was not found in
the searched literature, the *H NMR spectrum of the deuterated analog, 4-nitro-4,4,4-
trideuteromethyl-5,5,5-trideutero-1-pentanal, shows characteristic signals: a triplet at 2.14
ppm (J = 7.4 Hz, 2H), a triplet at 2.42 ppm (J = 7.4 Hz, 2H), and a singlet at 9.67 ppm (1H)
for the aldehydic proton. The spectrum of the non-deuterated compound is expected to show
a singlet for the two methyl groups and multiplets for the two methylene groups, in addition to
the aldehydic proton signal.

e 13C NMR Spectroscopy: No experimental 3C NMR data was found in the searched literature.
However, based on typical chemical shifts, one would expect the aldehydic carbon to appear
in the range of 190-200 ppm, the carbon bearing the nitro and methyl groups to be in the
range of 80-90 ppm, and the other aliphatic carbons to appear further upfield.

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong characteristic
absorption bands for the nitro group (around 1550 cm~t and 1370 cm~1) and the aldehyde
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carbonyl group (around 1725 cm™1).

e Mass Spectrometry (MS): Mass spectrometry would show the molecular ion peak and
characteristic fragmentation patterns that can be used to confirm the structure.

Conclusion

4-Methyl-4-nitropentanal is a valuable bifunctional molecule with a primary, well-established
role as a key intermediate in the synthesis of the important spin-trapping agent, DMPO. Its
synthesis via the Michael addition of 2-nitropropane to acrolein is a straightforward and
scalable process. The presence of both an aldehyde and a nitro group offers significant
potential for its use in the synthesis of a wider range of complex organic molecules. Further
research into the reactivity and applications of this compound could unveil new synthetic
methodologies and lead to the development of novel chemical entities for various scientific
disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Methyl-4-nitropentan-3-ol | C6H13NO3 | CID 226825 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. Organic Syntheses Procedure [orgsyn.org]

e To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Methyl-4-
nitropentanal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357132/docs#an-in-depth-technical-guide-to-4-
methyl-4-nitropentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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